Cas no 1798762-84-1 (3-(Hydroxymethyl)-4-[(3-nitrophenyl)methoxy]benzaldehyde)

• Product Name: 3-(Hydroxymethyl)-4-[(3-nitrophenyl)methoxy]benzaldehyde
• CAS No: 1798762-84-1
• MF: C₁₅H₁₃NO₅
• MW: 287.267424345016
• CID: 6110271
• PubChem ID: 91648615
• Update Time: 2025-08-05

3-(Hydroxymethyl)-4-[(3-nitrophenyl)methoxy]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• AKOS033558762
• EN300-1186349
• Z1702875523
• 3-(hydroxymethyl)-4-[(3-nitrophenyl)methoxy]benzaldehyde
• 1798762-84-1
• 3-(Hydroxymethyl)-4-[(3-nitrophenyl)methoxy]benzaldehyde

• Inchi： 1S/C15H13NO5/c17-8-11-4-5-15(13(6-11)9-18)21-10-12-2-1-3-14(7-12)16(19)20/h1-8,18H,9-10H2
• InChI Key： XYEKOYAANYBFCJ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=C(C=1)[N+](=O)[O-])C1C=CC(C=O)=CC=1CO

Computed Properties

• Exact Mass: 287.07937252g/mol
• Monoisotopic Mass: 287.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 92.4Ų

Additional information on 3-(Hydroxymethyl)-4-[(3-nitrophenyl)methoxy]benzaldehyde

Introduction to 3-(Hydroxymethyl)-4-[(3-nitrophenyl)methoxy]benzaldehyde (CAS No. 1798762-84-1)

3-(Hydroxymethyl)-4-[(3-nitrophenyl)methoxy]benzaldehyde, identified by its CAS number 1798762-84-1, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of benzaldehyde derivatives, characterized by its unique structural and functional properties that make it a valuable intermediate in synthetic chemistry and drug development.

The molecular structure of 3-(hydroxymethyl)-4-[(3-nitrophenyl)methoxy]benzaldehyde consists of a benzaldehyde core substituted with a hydroxymethyl group at the 3-position and a methoxy-substituted 3-nitrophenyl group at the 4-position. This specific arrangement imparts distinct reactivity and interaction capabilities, making it a versatile building block for various chemical transformations.

In recent years, the compound has been extensively studied for its potential applications in medicinal chemistry. Its structural features suggest that it may serve as a precursor for the synthesis of more complex molecules with pharmacological activity. Specifically, the presence of both hydroxymethyl and nitrophenyl groups provides multiple sites for functionalization, enabling the development of novel derivatives with tailored biological properties.

One of the most promising areas of research involving 3-(hydroxymethyl)-4-[(3-nitrophenyl)methoxy]benzaldehyde is its role in the synthesis of bioactive compounds. Studies have demonstrated its utility in creating molecules with potential therapeutic effects, including anti-inflammatory, antimicrobial, and anticancer activities. The nitrophenyl moiety, in particular, has been shown to enhance binding affinity to biological targets, while the hydroxymethyl group can participate in hydrogen bonding interactions, crucial for drug-receptor recognition.

The compound's reactivity also makes it a valuable tool in organic synthesis. It can undergo various transformations, such as oxidation, reduction, and condensation reactions, facilitating the construction of more complex scaffolds. These synthetic possibilities have opened up new avenues for developing innovative chemical entities with improved pharmacokinetic profiles and reduced side effects.

Recent advancements in computational chemistry have further highlighted the significance of 3-(hydroxymethyl)-4-[(3-nitrophenyl)methoxy]benzaldehyde. Molecular modeling studies have predicted its interaction with various biological targets, providing insights into its potential mechanism of action. These predictions have guided experimental efforts, leading to the identification of novel lead compounds with enhanced efficacy and selectivity.

In addition to its pharmaceutical applications, this compound has shown promise in material science. Its ability to form stable complexes with other molecules makes it useful in designing functional materials with specific properties. For instance, it has been explored as a component in liquid crystals and organic semiconductors, where its structural rigidity and electron-donating capabilities contribute to improved material performance.

The synthesis of 3-(hydroxymethyl)-4-[(3-nitrophenyl)methoxy]benzaldehyde itself is an intricate process that requires careful optimization to ensure high yield and purity. Various synthetic routes have been reported, each with its own advantages and limitations. Common methods involve multi-step sequences starting from commercially available precursors such as nitrobenzene derivatives and formaldehyde analogs. The choice of synthetic pathway often depends on factors like cost-effectiveness, scalability, and environmental considerations.

The quality and consistency of 3-(hydroxymethyl)-4-[(3-nitrophenyl)methoxy]benzaldehyde are critical for its application in research and industry. Therefore, stringent quality control measures are implemented during production to ensure compliance with regulatory standards. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are employed to verify the compound's identity and purity.

The future prospects for 3-(hydroxymethyl)-4-[(3-nitrophenyl)meh oxy]benzaldehyde